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Compound of Interest

4-(2,4-Difluorophenyl)-4-
Compound Name:
oxobutanoic acid

Cat. No.: B029106

An In-depth Technical Guide to 4-(2,4-
Difluorophenyl)-4-oxobutanoic acid

This technical guide provides comprehensive safety and handling information for 4-(2,4-
Difluorophenyl)-4-oxobutanoic acid, targeted towards researchers, scientists, and
professionals in drug development. The information is compiled from various Material Safety
Data Sheets (MSDS) and chemical data sources.

Chemical Identification and Properties

4-(2,4-Difluorophenyl)-4-oxobutanoic acid is a laboratory chemical used in scientific
research and development, including the manufacture of other substances.[1] It is also known
as 3-(2,4-Difluorobenzoyl)propanoic acid.[1]

Table 1: Chemical Identifiers
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Identifier

CAS Number

Value

110931-77-6[1][2]

Molecular Formula

C10H8F203[1][2]

Molecular Weight

214.17 g/mol [2]

Synonyms

3-(2,4-Difluorobenzoyl)propanoic acid[1]

| Other Identifiers | MFCD00143016[1] |

Table 2: Physical and Chemical Properties

Property

Physical State

Value

Solid[1]

Color No data available
Odor No data available
Melting Point No data available[1]
pH No data available

| Stability | Stable under normal handling and storage conditions[1] |

Hazard Identification and Classification

The compound is classified as hazardous under the Globally Harmonized System (GHS). It is

crucial to understand these hazards before handling the substance.

Table 3: GHS Hazard Classification
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Classification Code Description

H315 - Causes skin

Skin Corrosion/Irritation Skin Irrit. 2 oL
irritation[1]

H319 - Causes serious eye

Serious Eye Damage/Irritation Eye Irrit. 2A o
irritation[1]

| Specific Target Organ Toxicity (Single Exposure) | STOT SE 3 | H335 - May cause respiratory
irritation[1] |

The hazard communication workflow, from identification to protective measures, is crucial for

safe laboratory practice.

Precautionary Measures

If on skin: Wash with plenty of soap and water
If in eyes: Rinse cautiously with water for several minutes

Response (P302+P352, P305+P351+P338)

Hazard Identification

H315: Causes skin irritation [ R G
Hazard Statements | H319: Causes serious eye irritation Prevention (P261, P280) 9
N Wear protective gloves, clothing, and eye protection
H335: May cause respiratory irritation

GHSO07 Pictogram | Warning Signal Word

Click to download full resolution via product page
Caption: Hazard Communication Workflow for 4-(2,4-Difluorophenyl)-4-oxobutanoic acid.

Safety Ratings

Safety ratings from the National Fire Protection Association (NFPA) and the Hazardous
Materials ldentification System (HMIS) provide a quick overview of the material's hazards.

Table 4. NFPA and HMIS 1l Ratings
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. . Reactivity/Physical
Rating System Health Flammability
Hazard

NFPA 3[1] o[1] o[1]

| HMIS 111 | 2[1] | O[1] | O[1] |

o NFPA Health Hazard 3: Short exposure could cause serious temporary or residual injury.[1]
e HMIS Health Hazard 2: Temporary or minor injury may occur.[1]

o Flammability/Fire Hazard 0: Materials that will not burn.[1]

o Reactivity/Physical Hazard 0: Normally stable, even under fire exposure conditions, and not
reactive with water.[1]

Handling, Storage, and Exposure Controls
Proper handling and storage procedures are essential to minimize risk.

e Engineering Controls: Use only outdoors or in a well-ventilated area.[1] Emergency eye
wash fountains and safety showers should be readily available.[1]

e Handling Practices: Avoid breathing dust, mist, or spray.[1] Avoid contact with skin and eyes.
[1] Do not eat, drink, or smoke when using this product, and wash hands thoroughly after
handling.[1]

» Personal Protective Equipment:

o Eye/Face Protection: Wear chemical goggles or safety glasses.[1] A face shield is also
recommended.[1]

o Skin Protection: Wear protective gloves and suitable protective clothing.[1]
o Respiratory Protection: If ventilation is inadequate, wear respiratory protection.[1]

o Conditions: Store in a dry, cool, and well-ventilated area.[1]
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» Container: Keep the container tightly closed when not in use.[1]
o Special Requirements: The substance is hygroscopic; keep contents under an inert gas.[1]

e Incompatible Materials: Avoid strong oxidizing agents.[1]

First Aid Measures

In case of exposure, follow these first aid protocols immediately.

Ro‘ ;te of Expos*re

\ 4 \ 4

Inhalation Skin Contact Eye Contact Ingestion

Imme(diate Actions
\ 4 \ 4 A\
Move to fresh air. T o il 6 S T G Rinse eyes for at least 15 minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. [y P . Remove contact lenses if possible. Rinse mouth with water.
> Seek Medical Advice/Attention <

Click to download full resolution via product page

Caption: First Aid Response Workflow for Accidental Exposure.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If
breathing has stopped, provide artificial respiration. Seek medical attention.[1]

» Skin Contact: Wash the affected area with plenty of soap and water and get medical advice.

[1]

» Eye Contact: Immediately flush eyes with water for at least 15 minutes.[1] Remove contact
lenses if present and easy to do so. Continue rinsing and seek medical attention.[1]
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 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and never give anything
by mouth to an unconscious person.[1] Get medical advice.[1]

Experimental Protocols

While specific experimental protocols for 4-(2,4-Difluorophenyl)-4-oxobutanoic acid are not
detailed in the provided safety sheets, a plausible synthesis method is the Friedel-Crafts
acylation. This reaction is a standard method for preparing aryl ketones.

This protocol is a representative example and should be adapted and optimized by qualified
chemists.

e Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and a gas
outlet connected to a scrubber (to neutralize HCI gas), add anhydrous aluminum chloride
(AICIs, 1.2 equivalents) to a suitable anhydrous solvent (e.g., dichloromethane or 1,2-
dichloroethane).

o Reagent Addition: Cool the suspension in an ice bath. Slowly add succinic anhydride (1.0
equivalent) to the mixture while stirring.

o Substrate Addition: Once the succinic anhydride has complexed with the Lewis acid, add
1,3-difluorobenzene (1.1 equivalents) dropwise from the dropping funnel, maintaining the
temperature below 10°C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours until the reaction is complete (monitored by TLC or
LC-MS).

o Workup: Carefully quench the reaction by pouring it into a mixture of crushed ice and
concentrated hydrochloric acid. This will decompose the aluminum complex.

o Extraction: Separate the organic layer. Extract the aqueous layer with the solvent (e.g.,
dichloromethane) two more times.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
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recrystallization or column chromatography to yield 4-(2,4-Difluorophenyl)-4-oxobutanoic
acid.

Caption: Synthesis via Friedel-Crafts Acylation.

Toxicological and Ecological Information

» Toxicological Effects: The primary known effects are irritation to the skin, eyes, and
respiratory system.[1] Specific data on acute toxicity (LD50/LC50), carcinogenicity, and
reproductive toxicity are not classified or available in the reviewed documents.[1]

o Ecological Information: Data on the environmental impact of this substance is limited. It is
advised to avoid release into the environment.[1]

This guide is intended for informational purposes and should not replace a thorough review of
the official Safety Data Sheet (SDS) provided by the supplier. Always adhere to good laboratory
practices and consult with safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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